Cas no 1361863-77-5 (3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid
• CAS No: 1361863-77-5
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4921830
• Update Time: 2025-05-23

3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-7(9(14)5-6)8-3-4-10(15)16-11(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： BBGCHDHBVSKIBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=C1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid

Introduction to 3-(2,4-Dichlorophenyl)-6-fluoropicolinic Acid (CAS No. 1361863-77-5)

3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its molecular structure, characterized by a pyridine core substituted with chloro and fluoro groups, makes it a valuable intermediate in the development of novel therapeutic agents. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1361863-77-5, has garnered attention in recent years due to its role in advancing drug discovery and material science.

The chemical formula of 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid is C₁₁H₅Cl₂FN₂O₂, reflecting its complex and highly functionalized structure. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a versatile building block for synthesizing more intricate molecules. This feature has been exploited in various research endeavors, particularly in the design of bioactive compounds targeting specific biological pathways.

In the realm of pharmaceutical innovation, 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid has been explored as a precursor for developing small-molecule inhibitors. Recent studies have highlighted its potential in modulating enzymes involved in metabolic disorders and inflammatory diseases. For instance, researchers have investigated its derivatives as candidates for inhibiting cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification processes. The fluorine atom, in particular, contributes to the compound's metabolic stability and binding affinity, making it an attractive scaffold for further optimization.

The CAS No. 1361863-77-5 registry ensures standardized identification and facilitates accurate documentation in scientific literature. This compound's significance extends beyond academic research; it also finds applications in industrial processes where precise chemical control is essential. Its synthesis involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently.

One of the most compelling aspects of 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid is its role in developing next-generation therapeutics. Researchers are leveraging its structural motifs to create compounds with enhanced pharmacological properties. For example, modifications at the pyridine ring have led to derivatives with improved solubility and bioavailability, critical factors for clinical efficacy. Additionally, computational modeling techniques have been used to predict how structural variations influence molecular interactions with biological targets.

The intersection of 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid with emerging technologies like artificial intelligence (AI) has further accelerated drug discovery efforts. Machine learning algorithms can analyze vast datasets containing structural-activity relationships (SAR), helping chemists identify promising lead compounds more rapidly. This synergy between experimental chemistry and computational methods underscores the compound's importance in modern pharmaceutical research.

In material science, 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid has been explored for its potential in creating advanced polymers and coatings. The unique electronic properties conferred by its substituents make it suitable for developing materials with tailored optical and electrical characteristics. Such applications align with global trends toward sustainable and high-performance materials used in electronics, construction, and renewable energy technologies.

The safety profile of 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid is another critical consideration in its utilization. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks during synthesis and application. Industrial guidelines emphasize the importance of personal protective equipment (PPE) and controlled environments to ensure worker safety.

Future research directions for 3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid may include exploring its role in nanotechnology applications. The compound's ability to form stable complexes with nanoparticles could lead to innovative drug delivery systems or catalytic materials. Such interdisciplinary approaches highlight the compound's broad utility across multiple scientific domains.

In conclusion,3-(2,4-Dichlorophenyl)-6-fluoropicolinic acid (CAS No. 1361863-77-5) represents a cornerstone of modern chemical innovation with far-reaching implications in medicine and materials science. Its unique structural features continue to inspire new research avenues while serving as a reliable intermediate for industrial applications. As scientific understanding evolves，this compound will undoubtedly remain at the forefront of cutting-edge discoveries.